Cas no 3719-43-5 (benzo[k]tetraphene-7,14-dione)

• Product Name: benzo[k]tetraphene-7,14-dione
• CAS No: 3719-43-5
• MF: C₂₂H₁₂O₂
• MW: 308.32948589325
• CID: 922038
• PubChem ID: 95725
• Update Time: 2025-04-19

benzo[k]tetraphene-7,14-dione Chemical and Physical Properties

Names and Identifiers

• benzo[k]tetraphene-7,14-dione
• naphtho[1,2-b]phenanthrene-7,14-dione
• 1,6-Dibenzanthraquinone
• 1.2,5.6-Dibenzo-anthrachinon
• dibenz<a,h>ahthracene-7,14-dione
• Dibenzo<a,h>anthrachinone
• Dibenz[a,14-quinone
• Dibenz(a,h)anthracene-7,14-dione
• 1,2:5,6-Dibenzanthraquinone
• NSC31000
• SCHEMBL7122517
• p-Dibenz[a,h]anthracenequinone
• 1,6-Dibenz-9,10-anthraquinone
• Dibenz[a,14-dione
• DTXSID20190674
• JJICAJDVPJCZAY-UHFFFAOYSA-N
• TZ2X3RX5M9
• 3719-43-5
• NSC 31000
• dibenzo[a,h]anthracene-7,14-dione
• 1,2:5,6-Dibenz-9,10-anthraquinone
• Dibenz[a,h]anthracene-7,14-dione
• NSC-31000

• Inchi： 1S/C22H12O2/c23-21-18-12-10-14-6-2-4-8-16(14)20(18)22(24)17-11-9-13-5-1-3-7-15(13)19(17)21/h1-12H
• InChI Key： JJICAJDVPJCZAY-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC3C=CC=CC=3C=2C(C2C=CC3C=CC=CC=3C=21)=O

Computed Properties

• Exact Mass: 308.08400
• Monoisotopic Mass: 308.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14000
• LogP: 4.76840